![molecular formula C20H23NO12 B6543840 [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate CAS No. 1094684-29-3](/img/structure/B6543840.png)
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
Overview
Description
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate, also known as TNAP acetate, is an organic compound that has been widely used in scientific research and laboratory experiments due to its unique properties. This compound is a derivative of oxan-2-yl, which is an aromatic heterocyclic compound containing three carbon atoms and two oxygen atoms. TNAP acetate has been extensively studied for its biochemical and physiological effects, as well as its potential applications in various fields.
Scientific Research Applications
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has been used in a variety of scientific research applications, such as in the study of enzyme kinetics and protein structure. It has also been used to study the structure and function of various enzymes, such as chymotrypsin and trypsin. In addition, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has been used to study the effects of various drugs on the human body. It has also been used in the study of drug metabolism and drug-drug interactions. Furthermore, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has been used in the study of gene expression and gene regulation.
Mechanism of Action
The mechanism of action of [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate is not completely understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as chymotrypsin and trypsin. It is thought that the compound binds to the active site of the enzyme, blocking the enzyme’s activity. Furthermore, it is believed that the compound may also act as a substrate for certain enzymes, allowing the enzyme to catalyze the reaction of the compound.
Biochemical and Physiological Effects
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activities of certain enzymes, such as chymotrypsin and trypsin. In addition, it has been found to inhibit the activity of certain drug-metabolizing enzymes, such as cytochrome P450. Furthermore, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has been found to have an effect on gene expression and gene regulation.
Advantages and Limitations for Lab Experiments
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it suitable for use in long-term experiments. In addition, it is relatively inexpensive, making it cost-effective for use in research. Furthermore, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate is relatively easy to synthesize, making it a convenient choice for use in laboratory experiments.
However, there are some limitations to using [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate in laboratory experiments. It is not a very potent inhibitor of certain enzymes, such as chymotrypsin and trypsin. In addition, it is not very soluble in water, which limits its use in certain experiments. Furthermore, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate is not very selective, meaning that it can inhibit the activity of other enzymes in addition to the desired enzyme.
Future Directions
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate has potential for use in a variety of future applications. It could be used to study the effects of drugs on the human body, as well as the mechanism of action of certain drugs. In addition, it could be used to study the structure and function of various proteins and enzymes. Furthermore, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate could be used in the study of gene expression and gene regulation. Finally, [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate could be used to study the effects of various environmental factors on the human body.
Synthesis Methods
[3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate is synthesized by a process called nitration. This process involves the reaction of an aromatic compound with nitric acid to produce a nitro derivative. In the case of [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate, the starting material is the aromatic compound 4-nitrophenol. This compound is reacted with nitric acid to produce the nitro derivative 4-nitrophenoxy-acetate. This nitro derivative is then reacted with acetyl chloride to produce [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate acetate. The reaction is as follows:
4-nitrophenol + HNO3 → 4-nitrophenoxy-acetate
4-nitrophenoxy-acetate + CH3COCl → [3,4,5-tris(acetyloxy)-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
properties
IUPAC Name |
[3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEUISCKWILNFIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO12 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70863043 |
Source
|
| Record name | 4-Nitrophenyl 2,3,4,6-tetra-O-acetylhexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70863043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
469.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3,4,5-Triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate | |
CAS RN |
2872-66-4, 17042-39-6 |
Source
|
| Record name | NSC89591 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89591 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC89590 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89590 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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